Cas no 1427433-72-4 (2-fluoro-4-methoxy-3-methylbenzoic acid)

• Product Name: 2-fluoro-4-methoxy-3-methylbenzoic acid
• CAS No: 1427433-72-4
• MF: C₉H₉FO₃
• MW: 184.16
• CID: 5075963
• Update Time: 2025-05-19

2-fluoro-4-methoxy-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methoxy-3-methylbenzoic acid

• Inchi： 1S/C9H9FO3/c1-5-7(13-2)4-3-6(8(5)10)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： CYUTXEPZRXNVLY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C(C)=C1F

Additional information on 2-fluoro-4-methoxy-3-methylbenzoic acid

2-Fluoro-4-methoxy-3-methylbenzoic Acid (CAS No. 1427433-72-4): An Overview of Its Synthesis, Properties, and Applications in Modern Chemistry

2-Fluoro-4-methoxy-3-methylbenzoic acid (CAS No. 1427433-72-4) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its fluorine, methoxy, and methyl substituents on the benzene ring, which confer it with distinct physical and chemical properties.

The synthesis of 2-fluoro-4-methoxy-3-methylbenzoic acid has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the reaction of 3-methyl-4-methoxybenzaldehyde with a fluorinating agent, followed by oxidation to form the carboxylic acid. This method is highly efficient and yields high purity products, making it suitable for large-scale production.

In terms of its physical properties, 2-fluoro-4-methoxy-3-methylbenzoic acid is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The presence of the fluorine atom enhances the compound's lipophilicity, which is crucial for its biological activity and pharmaceutical applications.

The chemical reactivity of 2-fluoro-4-methoxy-3-methylbenzoic acid is influenced by its functional groups. The carboxylic acid group can participate in various reactions such as esterification, amide formation, and decarboxylation. The methoxy group can be deprotected or substituted to form other derivatives, while the fluorine atom can be used as a handle for further functionalization or as a label in biological studies.

In the field of pharmaceuticals, 2-fluoro-4-methoxy-3-methylbenzoic acid has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its potential as a building block for the development of novel drugs targeting various diseases. For instance, derivatives of this compound have been explored for their anti-inflammatory and anticancer properties. The fluorine substituent has been shown to enhance the potency and selectivity of these derivatives by modulating their interactions with biological targets.

Beyond pharmaceuticals, 2-fluoro-4-methoxy-3-methylbenzoic acid finds applications in materials science. Its unique electronic properties make it a valuable component in the synthesis of functional materials such as polymers and coordination complexes. These materials have potential uses in areas such as electronics, sensors, and catalysis.

In synthetic chemistry, 2-fluoro-4-methoxy-3-methylbenzoic acid serves as a versatile starting material for the preparation of more complex molecules. Its reactivity and functional group diversity allow chemists to design and synthesize a wide range of compounds with tailored properties. Recent advancements in synthetic methods have further expanded its utility by enabling more efficient and selective transformations.

The environmental impact of 2-fluoro-4-methoxy-3-methylbenzoic acid is an important consideration in its industrial applications. Studies have shown that this compound is biodegradable under certain conditions, reducing its potential environmental impact. However, proper handling and disposal practices are still essential to ensure environmental safety.

In conclusion, 2-fluoro-4-methoxy-3-methylbenzoic acid (CAS No. 1427433-72-4) is a multifaceted compound with a wide range of applications in modern chemistry. Its unique chemical structure and properties make it an attractive candidate for further research and development in various fields. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow even further.